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Compound of Interest

Compound Name:
2-Amino-2-(4-

isopropylphenyl)ethanol

Cat. No.: B1286316 Get Quote

Essential Safety and Handling Guide for 2-
Amino-2-(4-isopropylphenyl)ethanol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Amino-2-(4-isopropylphenyl)ethanol
(CAS No. 910443-18-4) was not publicly available at the time of this writing. The following

guidance is based on the general safety profiles of similar amino alcohol compounds and

should be used as a preliminary reference only. Researchers, scientists, and drug development

professionals must obtain the specific SDS from their chemical supplier for definitive safety,

handling, and disposal information.

This guide provides essential, immediate safety and logistical information for handling 2-
Amino-2-(4-isopropylphenyl)ethanol, a light yellow solid compound utilized in

pharmaceutical development, biochemical research, and other applications.[1][2] Adherence to

these procedural steps is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)
Based on the hazards associated with similar amino alcohols, which can cause skin and eye

irritation or damage, a comprehensive PPE plan is mandatory.[3]
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Protection Type
Specific
Recommendations

Standard/Source

Eye and Face Protection

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

should be worn in addition to

goggles when there is a splash

hazard.

OSHA 29 CFR 1910.133 / EN

166

Skin Protection

Wear a lab coat and

appropriate protective gloves

to prevent skin exposure.

Nitrile rubber gloves are often

a suitable choice for protection

against bases, oils, and many

solvents.

General Laboratory Best

Practices

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator (e.g., N95 or higher)

should be used in accordance

with OSHA's respiratory

protection program (29 CFR

1910.134).

OSHA 29 CFR 1910.134 / EN

149

Hand Protection

Chemical-resistant gloves are

required. Inspect gloves prior

to use and remove them

carefully to avoid skin

contamination.

General Laboratory Best

Practices

Operational Plan for Safe Handling
A systematic workflow is crucial to minimize exposure and ensure a safe laboratory

environment from the moment the chemical is received until its disposal.
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Safe Handling Workflow for 2-Amino-2-(4-isopropylphenyl)ethanol

Receiving and Storage Handling and Use

Emergency Response

Disposal

1. Receipt
- Inspect container integrity.

- Verify label information.

2. Storage
- Store at 0-8°C in a dark place under an inert atmosphere.
- Keep container tightly closed in a dry, well-ventilated area.

3. Don PPE
- Safety goggles
- Nitrile gloves

- Lab coat

4. Work in Ventilated Area
- Use a chemical fume hood.

5. Handling
- Avoid generating dust.

- Prevent contact with skin and eyes.

6. Spill Response
- Evacuate and ventilate the area.

- Absorb with inert material.

8. Waste Disposal
- Collect in a labeled, sealed container.

- Dispose of as hazardous waste according to regulations.

7. Exposure Response
- Skin: Wash with soap and water.

- Eyes: Rinse with water for 15 mins.
- Inhalation: Move to fresh air.

- Seek immediate medical attention.

Disposal Workflow for 2-Amino-2-(4-isopropylphenyl)ethanol

Waste Collection Containerization Disposal Process

1. Collect Waste
- Unused product

- Contaminated lab supplies
- Empty containers

2. Segregate Waste
- Keep separate from incompatible materials.

3. Use Designated Container
- Chemically resistant

- Sealable

4. Label Container
- 'Hazardous Waste'

- Contents: 2-Amino-2-(4-isopropylphenyl)ethanol

5. Temporary Storage
- Store in a secure, ventilated area.

6. Professional Disposal
- Arrange for pickup by a licensed

  waste disposal service.
- Follow all regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. sigmaaldrich.com [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1286316?utm_src=pdf-body-img
https://www.benchchem.com/product/b1286316?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/es/products/29507
https://www.chemimpex.com/products/29507
https://www.sigmaaldrich.com/US/en/sds/sial/f0125
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-2-
(4-isopropylphenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286316#personal-protective-equipment-for-
handling-2-amino-2-4-isopropylphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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